4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide

• IUPAC Name: 4-prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C12H14N2O2/c1-2-7-14-8-11(12(13)15)16-10-6-4-3-5-9(10)14/h2-6,11H,1,7-8H2,(H2,13,15)
• InChI Key: KMUQDOYYTLERCO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CC(OC2=CC=CC=C21)C(=O)N
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cancer cell migration and invasion, and modulate protein-protein interactions. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is its versatility in various fields of scientific research. It can be used as a building block for the synthesis of various compounds and has potential applications in medicinal chemistry. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide. One potential direction is the development of more efficient synthesis methods. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in medicinal chemistry. Finally, the development of 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide-based materials with improved properties may have applications in various industries.

Synthesis Methods

The synthesis of 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide can be achieved through various methods, including the reaction of 2-aminophenol and ethyl acrylate, followed by cyclization with formaldehyde in the presence of an acid catalyst. Another method involves the reaction of 2-aminophenol and ethyl acrylate, followed by cyclization with paraformaldehyde in the presence of a base catalyst.

Scientific Research Applications

4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide has been extensively studied for its potential applications in various fields, including organic synthesis, materials science, and medicinal chemistry. It has been used as a building block for the synthesis of various compounds, including benzoxazines, which have applications in adhesives, coatings, and composites. In medicinal chemistry, 4-Prop-2-enyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide has been studied for its potential as an anticancer agent and as a modulator of protein-protein interactions.